Cas no 1177321-53-7 (1H-Benzimidazole-2-ethanamine, 6-chloro-N-methyl-)

1H-Benzimidazole-2-ethanamine, 6-chloro-N-methyl- is a synthetic organic compound with notable applications in medicinal chemistry. This compound exhibits high purity and structural integrity, making it ideal for research and development. Its distinct chloro and methyl substituents contribute to its unique reactivity profile, enhancing its potential in drug discovery and material science. This compound is well-suited for various synthetic transformations, offering researchers a versatile tool for chemical synthesis.
1H-Benzimidazole-2-ethanamine, 6-chloro-N-methyl- structure
1177321-53-7 structure
Product Name:1H-Benzimidazole-2-ethanamine, 6-chloro-N-methyl-
CAS No:1177321-53-7
MF:C10H12ClN3
MW:209.675380706787
CID:5956331
PubChem ID:28063531
Update Time:2025-07-16

1H-Benzimidazole-2-ethanamine, 6-chloro-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2-ethanamine, 6-chloro-N-methyl-
    • SCHEMBL12402240
    • 1177321-53-7
    • [2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
    • AKOS010980468
    • EN300-5363755
    • CHEMBL3556179
    • Inchi: 1S/C10H12ClN3/c1-12-5-4-10-13-8-3-2-7(11)6-9(8)14-10/h2-3,6,12H,4-5H2,1H3,(H,13,14)
    • InChI Key: CVKOOZXYGXPISN-UHFFFAOYSA-N
    • SMILES: C1(CCNC)NC2=CC(Cl)=CC=C2N=1

Computed Properties

  • Exact Mass: 209.0719751g/mol
  • Monoisotopic Mass: 209.0719751g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • Density: 1.269±0.06 g/cm3(Predicted)
  • Boiling Point: 421.6±25.0 °C(Predicted)
  • pka: 11.36±0.10(Predicted)

1H-Benzimidazole-2-ethanamine, 6-chloro-N-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-5363755-0.05g
[2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
1177321-53-7 95.0%
0.05g
$26.0 2025-03-15
Enamine
EN300-5363755-0.1g
[2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
1177321-53-7 95.0%
0.1g
$36.0 2025-03-15
Enamine
EN300-5363755-0.25g
[2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
1177321-53-7 95.0%
0.25g
$53.0 2025-03-15
Enamine
EN300-5363755-0.5g
[2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
1177321-53-7 95.0%
0.5g
$91.0 2025-03-15
Enamine
EN300-5363755-1.0g
[2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
1177321-53-7 95.0%
1.0g
$142.0 2025-03-15
Enamine
EN300-5363755-2.5g
[2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
1177321-53-7 95.0%
2.5g
$277.0 2025-03-15
Enamine
EN300-5363755-5.0g
[2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
1177321-53-7 95.0%
5.0g
$410.0 2025-03-15
Enamine
EN300-5363755-10.0g
[2-(5-chloro-1H-1,3-benzodiazol-2-yl)ethyl](methyl)amine
1177321-53-7 95.0%
10.0g
$608.0 2025-03-15

Additional information on 1H-Benzimidazole-2-ethanamine, 6-chloro-N-methyl-

Introduction to 6-Chloro-N-methyl-1H-benzimidazole-2-ethanamine (CAS No. 1177321-53-7)

6-Chloro-N-methyl-1H-benzimidazole-2-ethanamine, also known by its CAS number 1177321-53-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities, including antifungal, antiparasitic, and anticancer properties.

The chemical structure of 6-chloro-N-methyl-1H-benzimidazole-2-ethanamine features a benzimidazole core with a 6-chloro substitution and an N-methylated ethylamine side chain. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-chloro-N-methyl-1H-benzimidazole-2-ethanamine in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. The researchers found that 6-chloro-N-methyl-1H-benzimidazole-2-ethanamine can effectively reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby providing a potential therapeutic strategy for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 6-chloro-N-methyl-1H-benzimidazole-2-ethanamine has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis, suggesting its potential as a novel anticancer agent.

The pharmacokinetic profile of 6-chloro-N-methyl-1H-benzimidazole-2-ethanamine has been extensively studied to evaluate its suitability for clinical use. Preclinical studies have demonstrated that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further research is needed to optimize its pharmacokinetic properties and minimize potential side effects.

In terms of safety and toxicity, initial studies have indicated that 6-chloro-N-methyl-1H-benzimidazole-2-ethanamine is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are essential before it can be advanced to clinical trials. Ongoing preclinical studies are focused on evaluating the long-term safety and efficacy of this compound in animal models.

The development of 6-chloro-N-methyl-1H-benzimidazole-2-ethanamine as a therapeutic agent is part of a broader effort to discover novel compounds with improved pharmacological profiles and reduced side effects. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are crucial for advancing this compound through the drug development pipeline.

In conclusion, 6-chloro-N-methyl-1H-benzimidazole-2-ethanamine (CAS No. 1177321-53-7) represents a promising lead compound with potential applications in the treatment of neurodegenerative diseases and cancer. Its unique chemical structure and biological activities make it an attractive target for further research and development. As more data becomes available from ongoing studies, the therapeutic potential of this compound will continue to be elucidated.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd